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For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(Aminomethyl)-2-methylpyrimidin-4-amine, also known as Grewe diamine, is a pivotal
chemical intermediate, most notably in the biosynthesis of Thiamine (Vitamin B1).[1] This
document provides a detailed overview of its chemical properties, comprehensive experimental
protocols for its synthesis, and its established role in biological pathways. While a definitive
crystal structure with detailed crystallographic data is not publicly available in the reviewed
literature, this guide consolidates other critical technical information for research and
development purposes.

Chemical and Physical Properties

While detailed crystallographic data is not available, a summary of the known physicochemical
properties of 5-(Aminomethyl)-2-methylpyrimidin-4-amine is presented below.
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Property

Value

Chemical Name

5-(Aminomethyl)-2-methylpyrimidin-4-amine

CAS Number

95-02-3

Molecular Formula

CeH10Na

Molecular Weight 138.17 g/mol [1]
Appearance Off-white solid
Melting Point 270-272 °C
Boiling Point 301.6 °C at 760 mmHg

- Slightly soluble in DMSO, Methanol (when
Solubility

heated), and Water

InChl Key OZOHTVFCSKFMLL-UHFFFAOYSA-N[1]

Experimental Protocols for Synthesis

Several methods for the synthesis of 5-(Aminomethyl)-2-methylpyrimidin-4-amine have
been developed, ranging from scalable batch processes to continuous flow synthesis.

A two-step scalable process starting from the less expensive 2-cyanoacetamide has been
described.[2]

Step 1: Synthesis of 4-amino-2-methylpyrimidine-5-carbonitrile
e 2-Cyanoacetamide is reacted with a Vilsmeier reagent to produce an enamine intermediate.

e This enamine subsequently undergoes condensation with acetamidine to yield 4-amino-2-
methylpyrimidine-5-carbonitrile.[2]

Step 2: Hydrogenation to 5-(Aminomethyl)-2-methylpyrimidin-4-amine

e The resulting 4-amino-2-methylpyrimidine-5-carbonitrile is then subjected to hydrogenation
to give the final product.[2]
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e This process has an overall yield of 65%.[2]
An alternative scalable synthesis begins with malononitrile.[2]
Step 1: Formation of the enamine intermediate

o Malononitrile is treated with an ionic salt prepared in situ from DMF and dimethyl sulfate to
give the same enamine intermediate as in the previous method.[2]

Step 2: Condensation and formation of the common intermediate

e The enamine, without isolation, is reacted with acetamidine hydrochloride to afford the
common intermediate, 4-amino-2-methylpyrimidine-5-carbonitrile.[2]

o The overall yield for this approach is reported to be 70%.[2]

A fully continuous flow synthesis method has been developed, offering high efficiency and
throughput.[3][4]

This process involves three chemical transformations carried out in six sequential continuous
flow devices.[3][4]

e The starting material is 2-cyanoacetamide.[3][4]

e The single-step continuous flow synthesis for each reaction step demonstrates yields of
94%, 90%, and 99%, respectively.[3][4]

o The fully integrated continuous flow process achieves an overall yield of 84% with a total
residence time of 74 minutes and a throughput of 0.92 g/h.[3][4]

Biological Role and Signaling Pathways

5-(Aminomethyl)-2-methylpyrimidin-4-amine is a crucial component in the thiamine salvage
pathway.[1] Thiamine is an essential cofactor for all living organisms, and salvage pathways
allow cells to recycle components of degraded thiamine.[1]

In the thiamine salvage pathway, 5-(Aminomethyl)-2-methylpyrimidin-4-amine acts as a
substrate for the enzyme thiaminase Il (TenA).[1] This enzyme hydrolyzes the aminomethyl
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group to form 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP), which is a direct precursor
for thiamine biosynthesis.[1]

Thiaminase Il (TenA)
5-(Aminomethyl)-2-methylpyrimidin-4-amine hydrolysis
(Grewe Diamine)

4-Amino-5-hydroxymethyl-2-methylpyrimidine
(HMP)

Degraded Thiamine

Thiamine Biosynthesis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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